Cas no 1564768-08-6 (5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde)

• Product Name: 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde
• CAS No: 1564768-08-6
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6421364
• PubChem ID: 104366890
• Update Time: 2025-05-21

5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-[3-(1-methylethyl)-1H-pyrazol-1-yl]-
• 5-[3-(PROPAN-2-YL)-1H-PYRAZOL-1-YL]THIOPHENE-2-CARBALDEHYDE
• 1564768-08-6
• EN300-1292387

• Inchi： 1S/C11H12N2OS/c1-8(2)10-5-6-13(12-10)11-4-3-9(7-14)15-11/h3-8H,1-2H3
• InChI Key： MJUGYOBLTREMLP-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2C=CC(C(C)C)=N2)=CC=1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 359.2±32.0 °C(Predicted)
• pka: 1.28±0.19(Predicted)

Additional information on 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde

Recent Advances in the Study of 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde (CAS: 1564768-08-6)

The compound 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde (CAS: 1564768-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the pyrazole and thiophene moieties, make it a versatile scaffold for designing molecules with diverse biological activities. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable advancements involves the use of 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting their potential as anticancer agents. Further optimization of these derivatives is currently underway to improve their selectivity and pharmacokinetic properties.

In addition to its applications in oncology, this compound has also shown promise in the field of anti-inflammatory drug development. Recent research has revealed that certain analogs of 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde can modulate the activity of inflammatory mediators, such as cytokines and prostaglandins. These findings open new avenues for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde has been optimized in recent studies to enhance yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of the synthesis process. These advancements not only improve the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and industry partners are essential to overcome these hurdles and bring these potential therapeutics to market.

In conclusion, 5-3-(propan-2-yl)-1H-pyrazol-1-ylthiophene-2-carbaldehyde (CAS: 1564768-08-6) represents a valuable building block in medicinal chemistry with broad applications in drug discovery. Continued research into its derivatives and their biological activities holds great promise for the development of novel therapeutics. Future studies should focus on optimizing the pharmacological properties of these compounds and exploring their mechanisms of action in greater detail.